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Compound of Interest

Compound Name:
Methyl 2-acetoxy-5-

acetylbenzoate

CAS No.: 61414-18-4

Cat. No.: B1610059

Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the chemical properties, molecular structure, and

key identifiers for Methyl 2-acetoxy-5-acetylbenzoate, a compound of interest in synthetic

chemistry and pharmaceutical research.

Core Chemical Properties and Identifiers
Methyl 2-acetoxy-5-acetylbenzoate is a benzoate ester characterized by the presence of both

an acetoxy and an acetyl functional group on the benzene ring. Understanding its fundamental

properties is the first step in its application for research and development.

The definitive molecular formula for this compound is C₁₂H₁₂O₅.[1][2] This formula is derived

from its constituent atoms: 12 carbon, 12 hydrogen, and 5 oxygen atoms. Based on this

composition, the calculated molecular weight is 236.22 g/mol .[1][2]

For ease of reference and unambiguous identification, the key quantitative data and identifiers

are summarized in the table below.
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Property Value Source

Molecular Formula C₁₂H₁₂O₅ BLD Pharm[1], ChemWhat[2]

Molecular Weight 236.22 g/mol BLD Pharm[1], ChemWhat[2]

CAS Number 61414-18-4 BLD Pharm[1]

SMILES String
O=C(OC)C1=CC(C(C)=O)=CC

=C1OC(C)=O
BLD Pharm[1]

Molecular Structure and Visualization
The structural arrangement of Methyl 2-acetoxy-5-acetylbenzoate is key to its chemical

behavior and potential interactions. The molecule consists of a central benzene ring substituted

with three functional groups:

A methyl ester group (-COOCH₃) at position C1.

An acetoxy group (-OCOCH₃) at position C2.

An acetyl group (-COCH₃) at position C5.

This specific substitution pattern dictates the electronic and steric properties of the molecule,

influencing its reactivity in synthetic protocols and its binding affinity in biological systems.

The following diagram illustrates the two-dimensional chemical structure, clarifying the

connectivity of the atoms.

Caption: 2D structure of Methyl 2-acetoxy-5-acetylbenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. 61414-18-4|Methyl 2-acetoxy-5-acetylbenzoate|BLD Pharm [bldpharm.com]

2. CAS号:61414-18-4-Methyl 2-acetoxy-5-acetylbenzoate - Methyl 2-acetoxy-5-
acetylbenzoate-科华智慧 [kehuaai.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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